Cas no 885462-88-4 (1,1'-Spirobi[1H-indene]-7,7'-diamine,2,2',3,3'-tetrahydro-, (1S)-)

1,1'-Spirobi[1H-indene]-7,7'-diamine,2,2',3,3'-tetrahydro-, (1S)- structure

885462-88-4 structure

Product Name:1,1'-Spirobi[1H-indene]-7,7'-diamine,2,2',3,3'-tetrahydro-, (1S)-

CAS No:885462-88-4

MF:C₁₇H₁₈N₂

MW:250.338223934174

MDL:MFCD16660945

CID:706837

PubChem ID:46185020

Update Time:2024-12-09

1,1'-Spirobi[1H-indene]-7,7'-diamine,2,2',3,3'-tetrahydro-, (1S)- Chemical and Physical Properties

Names and Identifiers

- 1,1'-Spirobi[1H-indene]-7,7'-diamine,2,2',3,3'-tetrahydro-, (1S)-
- 3,3'-spirobi[1,2-dihydroindene]-4,4'-diamine
- (1S)-2,2′,3,3′-Tetrahydro-1,1′-spirobi[1H-indene]-7,7′-diamine (ACI)
- 3,3′-Spirobi[1,2-dihydroindene]-4,4′-diamine
- DTXSID80673039
- (R)-2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diamine
- AKOS022173040
- (R)-2,2',3,3'-Tetrahydro-1,1'-spirobi[indene]-7,7'-diamine
- 885462-88-4
- 1041434-65-4
- (S)-2,2',3,3'-Tetrahydro-1,1'-spirobi[indene]-7,7'-diamine
- (1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diamine
- (1S)-2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diamine
- F82376
- (R)-2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diamine, 98%, (99% ee)
- (S)-1,1'-Spirobiindane-7,7'-diamine
- 2,2',3,3'-Tetrahydro-1,1'-spirobi[indene]-7,7'-diamine
- MFCD16660945
- BS-50034
- (S)-2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diamine, 98%, (99% ee)
- (R)-2,2'',3,3''-Tetrahydro-1,1''-spirobi[1H-indene]-7,7''-diamine
- MDL： MFCD16660945
- Inchi： 1S/C17H18N2/c18-13-5-1-3-11-7-9-17(15(11)13)10-8-12-4-2-6-14(19)16(12)17/h1-6H,7-10,18-19H2
- InChI Key： LXEAIMHQRXRIGO-UHFFFAOYSA-N
- SMILES： NC1C2C3(CCC4C3=C(C=CC=4)N)CCC=2C=CC=1

Computed Properties

Exact Mass: 250.147
Monoisotopic Mass: 250.147
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 0
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52A^2
XLogP3: 3.4

1,1'-Spirobi[1H-indene]-7,7'-diamine,2,2',3,3'-tetrahydro-, (1S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj1153-1g	1,1'-Spirobi[1H-indene]-7,7'-diamine,2,2',3,3'-tetrahydro-, (1S)-	885462-88-4	97%,99%ee	1g	¥1500.0	2024-07-19
Alichem	A079000150-1g	(S)-2,2',3,3'-Tetrahydro-1,1'-spirobi[indene]-7,7'-diamine	885462-88-4	95%	1g	$857.50	2023-08-31
Chemenu	CM138991-1g	(S)-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diamine	885462-88-4	95%	1g	$1018	2021-08-05
abcr	AB549225-250 mg	(S)-2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diamine, 98%, (99% ee); .	885462-88-4	98%	250MG	€124.00	2023-04-13
Chemenu	CM138991-1g	(S)-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diamine	885462-88-4	95%	1g	$***	2023-03-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S906097-50mg	(S)-1,1'-Spirobiindane-7,7'-diaMine	885462-88-4	98%	50mg	￥220.50	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S906097-250mg	(S)-1,1'-Spirobiindane-7,7'-diaMine	885462-88-4	98%	250mg	￥864.00	2022-09-28
Ambeed	A548668-100mg	(S)-2,2',3,3'-Tetrahydro-1,1'-spirobi[indene]-7,7'-diamine	885462-88-4	98%	100mg	$61.0	2023-02-27
Ambeed	A548668-250mg	(S)-2,2',3,3'-Tetrahydro-1,1'-spirobi[indene]-7,7'-diamine	885462-88-4	98%	250mg	$190.0	2025-04-15
Ambeed	A548668-1g	(S)-2,2',3,3'-Tetrahydro-1,1'-spirobi[indene]-7,7'-diamine	885462-88-4	98%	1g	$472.0	2025-04-15

1,1'-Spirobi[1H-indene]-7,7'-diamine,2,2',3,3'-tetrahydro-, (1S)- Production Method

Production Method 1

920985-42-8

885462-88-4

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Chloroform , Water ; rt → 45 °C
1.2 Reagents: Sodium azide ; 90 min, 40 - 45 °C; 4 h, reflux; reflux → 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 0 °C

Reference

Preparation and application of chiral spiro nitrogen-containing ligands for cobalt-catalyzed asymmetric Michael addition

Chen, Chao; Zhu, Shou-Fei; Wu, Xin-Yan; Zhou, Qi-Lin, Tetrahedron: Asymmetry, 2006, 17(19), 2761-2767

Production Method 2

528521-73-5

885462-88-4

Reaction Conditions

1.1 Reagents: Benzylamine , Cesium carbonate Catalysts: Palladium diacetate , BINAP Solvents: Toluene ; 2 h, 100 °C
1.2 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol , Ethyl acetate ; 24 h, 40 °C

Reference

Enantioselective α-tosyloxylation of ketones catalyzed by spirobiindane scaffold-based chiral iodoarenes

Yu, Jun; Cui, Jian; Hou, Xue-Sen; Liu, Shan-Shan; Gao, Wen-Chao; et al, Tetrahedron: Asymmetry, 2011, 22(23), 2039-2055